Cas no 97005-05-5 (1,4-Benzodioxin-2,3-dione, 5-methyl-)

1,4-Benzodioxin-2,3-dione, 5-methyl- structure
97005-05-5 structure
Product name:1,4-Benzodioxin-2,3-dione, 5-methyl-
CAS No:97005-05-5
MF:C9H6O4
MW:178.14154291153
MDL:MFCD29066297
CID:4363893
PubChem ID:121234423

1,4-Benzodioxin-2,3-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-2,3-dione, 5-methyl-
    • MFCD29066297
    • 5-Methyl-1,4-benzodioxan-2,3-dione
    • 5-methyl-1,4-benzodioxine-2,3-dione
    • 97005-05-5
    • MDL: MFCD29066297
    • Inchi: InChI=1S/C9H6O4/c1-5-3-2-4-6-7(5)13-9(11)8(10)12-6/h2-4H,1H3
    • InChI Key: AUKBOKBMRQWIOI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 178.02660867Da
  • Monoisotopic Mass: 178.02660867Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.6Ų

1,4-Benzodioxin-2,3-dione, 5-methyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB275784-5 g
5-Methyl-1,4-benzodioxan-2,3-dione; .
97005-05-5
5 g
€590.00 2023-07-20
abcr
AB275784-1g
5-Methyl-1,4-benzodioxan-2,3-dione; .
97005-05-5
1g
€280.00 2025-02-19
abcr
AB275784-5g
5-Methyl-1,4-benzodioxan-2,3-dione; .
97005-05-5
5g
€590.00 2025-02-19
abcr
AB275784-1 g
5-Methyl-1,4-benzodioxan-2,3-dione; .
97005-05-5
1 g
€280.00 2023-07-20
Enamine
BBV-91689335-1.0g
5-methyl-2,3-dihydro-1,4-benzodioxine-2,3-dione
97005-05-5 95%
1.0g
$0.0 2022-11-30

1,4-Benzodioxin-2,3-dione, 5-methyl- Related Literature

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:97005-05-5)1,4-Benzodioxin-2,3-dione, 5-methyl-
A1194556
Purity:99%/99%
Quantity:1g/5g
Price ($):166.0/350.0